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Compound of Interest

Compound Name: ABIL WE 09

Cat. No.: B1166086

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals working with ABIL
WE 09 to reduce the greasy after-feel in lotion formulations.

Troubleshooting Guide: Reducing Greasy After-Feel

Question: My W/O lotion formulated with ABIL WE 09 feels greasy on the skin. What are the
potential causes and how can | mitigate this?

Answer: A greasy after-feel in W/O emulsions can stem from several factors related to the
formulation’s oil phase, emulsifier concentration, and overall composition. ABIL WE 09, a
robust W/O emulsifier, provides excellent stability, but the final sensory profile is highly
dependent on the other ingredients. Here are key areas to investigate:

1. Oil Phase Composition:

» High-Residue Emollients: The type of emollients used significantly impacts the skin feel.
Heavy oils and butters can contribute to a greasy residue.

e Solution:

o Incorporate Light Emollients: Replace a portion of the heavy oils with light, fast-absorbing
emollients. Esters and silicone fluids can improve the sensory profile.[1][2][3]
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o Optimize Emollient Balance: Create a blend of emollients with varying spreadability and
absorption rates to achieve a balanced and pleasant skin feel.[4]

. Oil Phase Concentration:

Excessive Oil Content: A high internal (oil) phase concentration can naturally lead to a more
occlusive and potentially greasy feeling.

Solution:

o Reduce the Oil Phase: Gradually decrease the percentage of the oil phase while
monitoring emulsion stability. With ABIL WE 09, the oil phase can typically be varied
between 19% and 35%.[5]

o Increase the Water Phase: A higher water content can contribute to a lighter, more
refreshing sensory experience.

. ABIL WE 09 Concentration:

Suboptimal Emulsifier Level: While sufficient emulsifier is crucial for stability, an excessive
amount might contribute to a tacky or heavy feel.

Solution:

o Optimize Concentration: The recommended use level for ABIL WE 09 is 4-6%.[5]
Experiment within this range to find the minimum concentration that maintains stability
while providing the desired skin feel.

. Incorporation of Sensory Modifiers:

Lack of Absorbent Ingredients: Without ingredients to absorb excess oil, the formulation may
leave a shiny, greasy film on the skin.

Solution:

o Add Powders: Incorporate oil-absorbing powders like starches (e.g., corn starch, tapioca
starch), silica, or specialty polymers. These can create a matte finish and a drier after-feel.

[6]17]
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Below is a logical workflow for troubleshooting a greasy after-feel in your lotion formulation.
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Greasy After-Feel

Identified

Step 1: Analyze
Oil Phase Composition

Action: Replace a portion
with light esters or
silicones.

Step 2: Evaluate
Oil Phase Concentration

Action: Gradually reduce
oil phase percentage.

Step 3: Assess
ABIL WE 09 Concentration

Action: Optimize within
4-6% range.

Step 4: Consider
Sensory Modifiers

Action: Incorporate
oil-absorbing powders
(e.g., starch, silica).

Optimized Formulation:
Reduced Greasiness
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Formulation Strategy

Emollient Selection Oil Phase Sensory Modifiers
(Light vs. Heavy) Concentration (e.g., Powders)

Desired Sensory Outcome:
Reduced Greasiness

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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